Cas no 14239-07-7 (Potassium tris(oxalato)cobaltate(III))

• Product Name: Potassium tris(oxalato)cobaltate(III)
• CAS No: 14239-07-7
• MF: C₆H₆CoO₁₂
• MW: 329.037844181061
• CID: 167125
• PubChem ID: 417991
• Update Time: 2025-10-05

Potassium tris(oxalato)cobaltate(III) Chemical and Physical Properties

Names and Identifiers

• Potassium tris(oxalato)cobaltate(III)
• COBALT POTASSIUM OXALATE
• cobalt,oxalic acid
• cobalt - ethanedioic acid (1:3)
• POTASSIUM TRIOXALATOCOBALTATE (III)
• POTASSIUM TRIOXALATOCOBALTIATE
• NSC-97333
• Tripotassium trioxalatocobaltate
• NSC 97333
• Cobaltate(3-),O']-, tripotassium, (OC-6-11)-
• 14239-07-7
• NSC97333
• cobalt;oxalic acid
• Cobaltate(3-), tris(ethanedioato(2-)-O,O')-, tripotassium, (OC-6-11)-

• Inchi： 1S/3C2H2O4.Co/c3*3-1(4)2(5)6;/h3*(H,3,4)(H,5,6);
• InChI Key： ZEWYMQRVOOQRPV-UHFFFAOYSA-N
• SMILES： [Co].OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 328.91898
• Monoisotopic Mass: 328.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224Ų

Experimental Properties

• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 188.8°C
• PSA: 223.8

Additional information on Potassium tris(oxalato)cobaltate(III)

Recent Advances in Potassium tris(oxalato)cobaltate(III) (CAS: 14239-07-7) Research: Implications for Chemical Biology and Medicine

Potassium tris(oxalato)cobaltate(III) (CAS: 14239-07-7) is a coordination complex with significant applications in chemical biology and medicinal research. Recent studies have explored its structural properties, reactivity, and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, highlighting its role in catalysis, drug delivery, and as a model system for understanding metal-ligand interactions in biological contexts.

One of the key areas of investigation has been the compound's redox behavior, which is critical for its potential use in catalytic processes. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated that Potassium tris(oxalato)cobaltate(III) exhibits unique electron transfer properties, making it a promising candidate for developing novel redox-active therapeutics. The study utilized advanced spectroscopic techniques, including X-ray absorption spectroscopy (XAS) and cyclic voltammetry, to elucidate the electronic structure and redox potentials of the complex.

In addition to its redox properties, recent research has focused on the compound's potential as a drug delivery vehicle. A 2024 paper in Chemical Communications reported the successful encapsulation of Potassium tris(oxalato)cobaltate(III) within polymeric nanoparticles, enhancing its stability and bioavailability. This innovation opens new avenues for targeted drug delivery, particularly in cancer therapy, where controlled release of metal-based drugs is crucial for minimizing side effects.

Another significant development is the use of Potassium tris(oxalato)cobaltate(III) as a model system for studying metal-ligand interactions in biological macromolecules. Research published in Dalton Transactions in 2023 employed density functional theory (DFT) calculations to simulate the binding of the complex to DNA and proteins. The findings suggest that the compound's oxalate ligands play a pivotal role in modulating its interaction with biomolecules, providing insights for designing metal-based inhibitors or probes.

Despite these advances, challenges remain in translating laboratory findings into clinical applications. Issues such as the compound's solubility, toxicity, and long-term stability under physiological conditions need to be addressed. Ongoing research is exploring modifications to the ligand framework to improve these properties. For instance, a recent study in Inorganic Chemistry investigated the effects of substituting oxalate ligands with other dicarboxylates, resulting in derivatives with enhanced pharmacokinetic profiles.

In conclusion, Potassium tris(oxalato)cobaltate(III) continues to be a compound of significant interest in chemical biology and medicinal research. Its unique properties and versatility make it a valuable tool for understanding metal-ligand interactions and developing novel therapeutic strategies. Future research should focus on optimizing its physicochemical properties and exploring its potential in combination therapies, particularly in oncology and infectious diseases.